Cas no 2229497-09-8 (methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2229497-09-8
• MF: C₁₀H₁₃BrO₄
• MW: 277.111822843552
• CID: 5805508
• PubChem ID: 165715653
• Update Time: 2025-06-12

methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate
• 2229497-09-8
• EN300-1917509

• Inchi： 1S/C10H13BrO4/c1-10(2,8(12)9(13)14-3)7-4-6(11)5-15-7/h4-5,8,12H,1-3H3
• InChI Key： IJERHWHCXJVOKB-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 275.99972g/mol
• Monoisotopic Mass: 275.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate

Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2229497-09-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate, identified by its CAS number 2229497-09-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules. The presence of both a bromofuran moiety and a hydroxyl group on a methyl-substituted butanoate backbone makes it a versatile intermediate for various chemical transformations.

The compound's structure, featuring a carboxylate ester group and a brominated furan ring, positions it as a valuable building block in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have highlighted its role in constructing complex scaffolds, particularly in the field of drug discovery. The bromine atom on the furan ring is particularly noteworthy, as it serves as a reactive site for cross-coupling reactions, enabling the introduction of diverse functional groups.

In the context of modern pharmaceutical research, Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate has been explored for its utility in generating heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The furan ring itself is a key structural element found in numerous drugs, including antiviral and anticancer agents. By leveraging the reactivity of this intermediate, chemists can efficiently construct intricate molecular architectures that mimic natural products and exhibit promising biological activities.

One of the most compelling aspects of this compound is its role in facilitating Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis, allowing for the formation of carbon-carbon bonds with high selectivity and yield. The bromofuran moiety in Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate serves as an ideal substrate for this transformation, enabling the introduction of aryl or vinyl groups at the 4-position of the furan ring. Such modifications have been instrumental in designing novel compounds with enhanced pharmacological properties.

Furthermore, the hydroxyl group on the butanoate backbone provides an additional site for functionalization. This functionality can be exploited to introduce various pharmacophores or to modify solubility and metabolic stability. For instance, etherification or esterification of the hydroxyl group can yield derivatives with improved bioavailability or targeted tissue distribution. These modifications are critical in optimizing drug candidates for clinical development.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate in streamlining drug discovery processes. By providing a robust platform for structural diversification, these compounds enable medicinal chemists to rapidly explore large chemical spaces with minimal synthetic overhead. This efficiency is particularly valuable in academic and industrial settings where time-to-market is a critical factor.

Recent studies have demonstrated the utility of this intermediate in the synthesis of kinase inhibitors, which are among the most extensively researched therapeutic agents due to their role in treating cancers and inflammatory diseases. The ability to introduce diverse aryl groups via cross-coupling reactions allows for fine-tuning of binding affinity and selectivity against specific kinase targets. Additionally, the hydroxyl group provides an opportunity to incorporate solubilizing moieties or to enhance metabolic stability through conjugation with polar functionalities.

In conclusion, Methyl 3-(4-bromofuran-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2229497-09-8) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of drug discovery efforts.